5-(2,6-diisopropylphenoxy)-N,N-diethyl-1-pentanamine

• IUPAC Name: 5-[2,6-di(propan-2-yl)phenoxy]-N,N-diethylpentan-1-amine
• InChI: InChI=1S/C21H37NO/c1-7-22(8-2)15-10-9-11-16-23-21-19(17(3)4)13-12-14-20(21)18(5)6/h12-14,17-18H,7-11,15-16H2,1-6H3
• InChI Key: HSGCMUJKUXGWDK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCCCOC1=C(C=CC=C1C(C)C)C(C)C
• Molecular Formula: C21H37NO
• Molecular Weight: 319.5 g/mol

Description

5-(2,6-diisopropylphenoxy)-N,N-diethyl-1-pentanamine, also known as DIPA, is a chemical compound that has been widely used in scientific research. It belongs to a class of compounds called selective serotonin reuptake inhibitors (SSRIs), which are commonly used as antidepressants. However, DIPA is not used for medical purposes as it has not been approved by any regulatory agency for human use.

Mechanism of Action

5-(2,6-diisopropylphenoxy)-N,N-diethyl-1-pentanamine works by selectively inhibiting the reuptake of serotonin in the brain. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, appetite, and sleep. By blocking the reuptake of serotonin, this compound increases the concentration of serotonin in the synaptic cleft, leading to an increase in serotonin signaling. This increase in serotonin signaling is thought to be responsible for the antidepressant and anxiolytic effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have antidepressant and anxiolytic effects in animal models. It has also been shown to increase the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. Additionally, this compound has been shown to modulate the activity of various neurotransmitter systems, such as dopamine and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(2,6-diisopropylphenoxy)-N,N-diethyl-1-pentanamine in lab experiments is its selectivity for the serotonin transporter. This allows researchers to study the specific role of serotonin in various physiological and pathological processes. However, one limitation of using this compound is its low potency compared to other SSRIs, which may require higher doses to achieve the desired effects.

Future Directions

For the use of 5-(2,6-diisopropylphenoxy)-N,N-diethyl-1-pentanamine in scientific research include investigating its potential therapeutic uses, such as in the treatment of depression and anxiety. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the antidepressant and anxiolytic effects of this compound. Finally, the development of more potent and selective SSRIs based on the structure of this compound may lead to the discovery of new antidepressant and anxiolytic drugs.

Synthesis Methods

The synthesis of 5-(2,6-diisopropylphenoxy)-N,N-diethyl-1-pentanamine involves the reaction of 2,6-diisopropylphenol with diethylamine and 1-bromopentane. The reaction takes place in the presence of a base and a solvent, such as acetonitrile or dichloromethane. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

5-(2,6-diisopropylphenoxy)-N,N-diethyl-1-pentanamine has been widely used in scientific research as a tool to study the serotonin system in the brain. It has been used to investigate the role of serotonin in various physiological and pathological processes, such as depression, anxiety, and addiction. This compound has also been used to study the pharmacology of SSRIs and their potential therapeutic uses.